Cas no 96631-28-6 (Benzene,2,4-diethoxy-1-nitro-)

Benzene,2,4-diethoxy-1-nitro- structure
Benzene,2,4-diethoxy-1-nitro- structure
Product Name:Benzene,2,4-diethoxy-1-nitro-
CAS No:96631-28-6
MF:C10H13NO4
MW:211.214523077011
CID:800475
PubChem ID:13355369
Update Time:2025-04-19

Benzene,2,4-diethoxy-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2,4-diethoxy-1-nitro-
    • 2,4-diethoxy-1-nitrobenzene
    • Benzene, 2,4-diethoxy-1-nitro- (9CI)
    • 96631-28-6
    • A845622
    • 2,4-diethoxy-1-nitro-benzene
    • DTXSID10538081
    • Inchi: 1S/C10H13NO4/c1-3-14-8-5-6-9(11(12)13)10(7-8)15-4-2/h5-7H,3-4H2,1-2H3
    • InChI Key: PPYXWVQHNXBQND-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=CC=1[N+](=O)[O-])OCC

Computed Properties

  • Exact Mass: 211.08445790g/mol
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.3Ų
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